Cas no 2113776-73-9 (methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate)

• Product Name: methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate
• CAS No: 2113776-73-9
• MF: C₁₀H₁₁BrFNO₂
• MW: 276.102245569229
• CID: 5958101
• PubChem ID: 165797552
• Update Time: 2025-11-05

methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate
• EN300-1905025
• 2113776-73-9

• Inchi： 1S/C10H11BrFNO2/c1-15-10(14)7(5-13)6-3-2-4-8(12)9(6)11/h2-4,7H,5,13H2,1H3
• InChI Key： DGCCRUTZQWIPQZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C(=O)OC)CN)F

Computed Properties

• Exact Mass: 274.99572g/mol
• Monoisotopic Mass: 274.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate

Methyl 3-Amino-2-(2-Bromo-3-Fluorophenyl)Propanoate: A Comprehensive Overview

The compound methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate (CAS No. 2113776-73-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group, a brominated fluorophenyl ring, and a methyl ester group. The combination of these functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate. Researchers have employed various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions, to achieve high yields and purity levels. These methods not only enhance the scalability of the synthesis but also pave the way for its application in large-scale industrial production.

The structural features of methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate make it an ideal candidate for use in drug discovery programs. The amino group provides nucleophilic reactivity, while the brominated fluorophenyl ring introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties. Recent studies have demonstrated its potential as a lead compound in the development of anti-inflammatory and antiviral agents.

In the field of agrochemicals, methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate has shown promise as a precursor for herbicides and fungicides. Its ability to undergo various transformations, such as hydrolysis and oxidation, allows for the creation of derivatives with enhanced bioactivity and selectivity. These derivatives are currently being evaluated in preclinical trials to assess their efficacy against major agricultural pests and pathogens.

From a materials science perspective, methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate has been utilized as a monomer in the synthesis of advanced polymers. The incorporation of this compound into polymer backbones has led to materials with improved mechanical strength and thermal stability. Researchers are exploring its potential applications in high-performance composites and electronic materials.

The latest research on methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate has also focused on its environmental impact and sustainability. Studies have shown that its synthesis can be optimized to reduce waste generation and energy consumption. Additionally, efforts are underway to develop recycling strategies for this compound to minimize its ecological footprint.

In conclusion, methyl 3-amino-2-(2-bromo-3-fluorophenyl)propanoate (CAS No. 2113776-73-9) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure, combined with recent advancements in synthetic chemistry and material science, positions it as a key player in the development of innovative solutions for global challenges.